2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide

• IUPAC Name: 2-methoxy-4-methylsulfanyl-N-(4-piperidin-1-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C20H24N2O4S2/c1-26-19-14-16(27-2)8-11-18(19)20(23)21-15-6-9-17(10-7-15)28(24,25)22-12-4-3-5-13-22/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key: GXENXKZIUZYPKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H24N2O4S2
• Molecular Weight: 420.5 g/mol

Description

2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide, also known as MPSPB, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. MPSPB is a small molecule that belongs to the class of sulfonamide compounds. It has been shown to have various biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the inflammatory response and are considered to be potential targets for the development of new drugs.
Biochemical and Physiological Effects:
2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide has also been shown to have antioxidant and anti-cancer effects. Additionally, 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide has been shown to have potential applications in the treatment of diabetes and neurological disorders.

Advantages and Limitations for Lab Experiments

2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and modified. It has also been shown to have low toxicity, making it a safe candidate for the development of new drugs. However, 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide also has some limitations. Its mechanism of action is not fully understood, and more research is needed to determine its potential side effects.

Future Directions

There are several future directions for research on 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide. One potential direction is the development of new drugs based on 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide. Another potential direction is the investigation of its potential applications in the treatment of neurological disorders. Additionally, more research is needed to determine its potential side effects and toxicity. Overall, 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide is a promising compound that has the potential to be developed into new drugs with various applications in the field of medicine.

Scientific Research Applications

2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have various pharmacological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. 2-methoxy-4-(methylthio)-N-[4-(1-piperidinylsulfonyl)phenyl]benzamide has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease.